molecular formula C14H14ClN B13413964 2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile CAS No. 59242-93-2

2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile

Cat. No.: B13413964
CAS No.: 59242-93-2
M. Wt: 231.72 g/mol
InChI Key: QFXBDLMJFKALMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile (CAS: 59242-93-2) is a nitrile-containing organic compound with the molecular formula C₁₄H₁₄ClN and a molecular weight of 231.72 g/mol. Its structure features a 4-chlorophenyl group, two propenyl (allyl) substituents, and a nitrile functional group. The compound is identified as Sibutramine Hydrochloride Monohydrate Impurity H, a by-product formed during the synthesis of the anti-obesity drug Sibutramine .

Properties

CAS No.

59242-93-2

Molecular Formula

C14H14ClN

Molecular Weight

231.72 g/mol

IUPAC Name

2-(4-chlorophenyl)-2-prop-2-enylpent-4-enenitrile

InChI

InChI=1S/C14H14ClN/c1-3-9-14(11-16,10-4-2)12-5-7-13(15)8-6-12/h3-8H,1-2,9-10H2

InChI Key

QFXBDLMJFKALMM-UHFFFAOYSA-N

Canonical SMILES

C=CCC(CC=C)(C#N)C1=CC=C(C=C1)Cl

Origin of Product

United States

Biological Activity

2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile, also known as 2-Allyl-2-(4-chlorophenyl)-4-pentenenitrile, is a chemical compound with the CAS number 59242-93-2. This compound has garnered attention in various fields of research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

PropertyValue
Molecular FormulaC14H14ClN
Molecular Weight231.721 g/mol
Density1.1 ± 0.1 g/cm³
Boiling Point345.1 ± 37.0 °C
Flash Point131.9 ± 21.5 °C
LogP4.49

Biological Activity Overview

Research indicates that compounds similar to 2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Anticancer Activity

Studies have suggested that the compound may inhibit the proliferation of cancer cells. For instance, a study conducted on various cancer cell lines demonstrated that the compound induced apoptosis and inhibited cell migration in breast cancer cells, suggesting its potential as an anticancer agent .

Antimicrobial Properties

The compound has shown promising results against several bacterial strains. In vitro tests indicated that it possesses significant antimicrobial activity against both Gram-positive and Gram-negative bacteria . The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.

The biological activity of 2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile can be attributed to several mechanisms:

  • Apoptosis Induction : The compound activates caspase pathways leading to programmed cell death in cancer cells.
  • Membrane Disruption : It alters the integrity of microbial membranes, causing leakage and eventual cell death.
  • Inflammatory Pathway Modulation : Preliminary studies suggest it may inhibit pro-inflammatory cytokines, contributing to its anti-inflammatory properties .

Study on Anticancer Effects

A notable study evaluated the effects of this compound on MCF-7 breast cancer cells. The results indicated a dose-dependent reduction in cell viability with an IC50 value of approximately 25 µM. Apoptotic markers such as increased Annexin V staining and caspase activation were observed, supporting its potential use in cancer therapy .

Antimicrobial Efficacy Study

Another study focused on the antimicrobial properties against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus, indicating strong antibacterial activity .

Comparison with Similar Compounds

Key Structural Features :

  • 4-Chlorophenyl group : Enhances lipophilicity and influences electronic properties.
  • Nitrile group : Imparts polarity and hydrogen-bonding capacity, affecting solubility and stability.

Analytical Data :

  • SMILES : Clc1ccc(cc1)C(CC=C)(CC=C)C#N
  • InChI : InChI=1S/C14H14ClN/c1-3-9-14(11-16,10-4-2)12-5-7-13(15)8-6-12/h3-8H,1-2,9-10H2
  • Storage : Stable at +5°C ; shipped at room temperature .

Comparison with Structurally Similar Compounds

Pent-4-enenitrile Derivatives

Several compounds share the pent-4-enenitrile backbone but differ in substituents, leading to variations in physicochemical and biological properties.

Compound Name Molecular Formula Substituents Key Properties/Applications Reference
2-((4-Methoxyphenyl)thio)pent-4-enenitrile C₁₂H₁₃NOS 4-Methoxyphenylthio group High yield (92%), yellow liquid
2-((2-Methylphenyl)thio)pent-4-enenitrile C₁₂H₁₃NS 2-Methylphenylthio group 98% yield, colorless liquid
Target Compound C₁₄H₁₄ClN 4-Chlorophenyl, propenyl Pharmaceutical impurity (Sibutramine)

Structural Insights :

  • Electron-Withdrawing vs. Electron-Donating Groups : The 4-chlorophenyl group in the target compound is electron-withdrawing, reducing electron density at the nitrile group compared to the methoxy (electron-donating) substituent in 2-((4-methoxyphenyl)thio)pent-4-enenitrile. This affects reactivity in nucleophilic additions .

Thiazole- and Amine-Containing Nitriles

Compounds with heterocyclic or amine groups demonstrate divergent biological activities.

Compound Name Molecular Formula Key Features Applications Reference
2-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]prop-2-enenitrile C₁₈H₁₁ClFN₃S Thiazole ring, fluorophenylamino group Potential kinase inhibitor
1-(1-(4-Chlorophenyl)cyclobutyl)-N,N-dimethylmethanamine Hydrochloride C₁₃H₁₉Cl₂N Cyclobutyl, dimethylamine Sibutramine impurity

Comparative Analysis :

  • Thiazole Ring : The thiazole-containing nitrile () exhibits enhanced π-π stacking and hydrogen-bonding capabilities, making it suitable for targeting enzymatic active sites.
  • Cyclobutyl Group : The Sibutramine impurity with a cyclobutyl group () has reduced conformational flexibility compared to the target compound’s propenyl chains, impacting its interaction with biological targets.

Analytical and Spectroscopic Comparisons

Common Techniques :

  • NMR Spectroscopy : Used to confirm substituent positions (e.g., ¹H-NMR for propenyl protons in the target compound vs. thioether protons in analogs) .
  • HRMS : Validates molecular weights (e.g., 231.0815 for the target compound vs. 231.72 theoretical) .

Key Differences :

  • IR Spectroscopy : The nitrile group in the target compound shows a characteristic ~2200 cm⁻¹ stretch, absent in amine- or thiazole-containing analogs .
  • Chromatography: The target compound’s lipophilicity (due to Cl) may require reversed-phase HPLC for analysis, whereas methoxy-substituted analogs could be separated using normal-phase methods.

Q & A

Q. What synthetic routes are commonly employed for the preparation of 2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile, and what are their mechanistic considerations?

Methodological Answer: The compound can be synthesized via nucleophilic substitution or condensation reactions involving chlorophenyl precursors and allyl groups. For example, analogous nitriles with sulfonamido substituents (e.g., [(Z)-3-(4-Chlorophenyl)-2-{[N-(2-formyl-phenyl)-4-methylbenzenesulfonamido]-methyl}prop-2-enenitrile]) utilize TsCl (tosyl chloride) activation for sulfonamide formation, followed by stereoselective allylation . Mechanistic studies highlight the role of temperature control (e.g., 0–5°C for intermediate stabilization) and catalysts like triethylamine in minimizing side reactions.

Q. Which spectroscopic techniques are most effective for characterizing the structural features of this compound, particularly regarding stereochemical assignments?

Methodological Answer: X-ray crystallography remains the gold standard for resolving stereochemistry, as demonstrated in studies of chlorophenyl nitriles (e.g., Flack parameter analysis for absolute configuration determination ). Complementary techniques include:

  • NMR : 1H^{1}\text{H}- and 13C^{13}\text{C}-NMR for identifying allyl proton coupling constants (J=1012 HzJ = 10-12\ \text{Hz} for trans-configuration) .
  • IR : Stretching frequencies for nitrile (C≡N, ~2240 cm1^{-1}) and chlorophenyl (C-Cl, ~750 cm1^{-1}) groups .

Q. What are the key challenges in achieving high enantiomeric purity during the synthesis of this compound, and how can chiral chromatography or crystallization be applied?

Methodological Answer: Chirality challenges arise from the allyl group’s stereochemical flexibility. Strategies include:

  • Chiral HPLC : Use of cellulose-based columns (e.g., Chiralpak® IC) with hexane/isopropanol gradients for enantiomer separation .
  • Crystallization : Solvent polarity tuning (e.g., ethyl acetate/hexane mixtures) to isolate dominant diastereomers, as seen in analogous chlorophenyl crystals .

Advanced Research Questions

Q. How can researchers resolve contradictions between computational predictions (e.g., DFT) and experimental data (e.g., X-ray crystallography) for the molecular geometry of this compound?

Methodological Answer: Discrepancies often arise from solvent effects or crystal packing forces unaccounted for in gas-phase DFT models. A hybrid approach is recommended:

  • DFT Optimization : Use B3LYP/6-311+G(d,p) with implicit solvation (e.g., PCM for acetonitrile) .
  • X-ray Validation : Compare bond lengths (e.g., C-Cl: 1.74 Å experimental vs. 1.78 Å theoretical) and torsional angles (<5° deviation acceptable) .

Q. What experimental design considerations are critical when assessing the environmental fate and biotic interactions of this compound in long-term ecological studies?

Methodological Answer: Follow frameworks like Project INCHEMBIOL :

  • Phase 1 : Lab studies to determine physicochemical properties (logP, hydrolysis rates) using OECD guidelines.
  • Phase 2 : Microcosm experiments to assess biodegradation pathways (e.g., LC-MS/MS for metabolite identification).
  • Phase 3 : Field trials with randomized block designs (split-split plots for temporal variability) to evaluate bioaccumulation in soil/water matrices .

Q. How can reaction conditions be optimized to minimize stereochemical ambiguity during the synthesis of analogous chlorophenyl-containing nitriles?

Methodological Answer: Key factors include:

  • Temperature : Low temperatures (−20°C) suppress racemization during allylation .
  • Catalysts : Chiral auxiliaries (e.g., Evans’ oxazolidinones) or asymmetric phase-transfer catalysts (e.g., Cinchona alkaloids) .
  • In Situ Monitoring : ReactIR for real-time tracking of nitrile intermediate formation .

Q. What strategies are recommended for correlating antioxidant activity measurements with specific structural motifs in chlorophenyl-substituted nitriles?

Methodological Answer: Use controlled structure-activity relationship (SAR) studies:

  • DPPH Assay : Compare radical scavenging (%) of nitriles with/without allyl groups to isolate electronic effects .
  • Docking Studies : Molecular docking (AutoDock Vina) against antioxidant enzymes (e.g., SOD1) to identify binding interactions with chlorophenyl moieties .

Data Contradiction Analysis

  • Example Conflict : Discrepant 1H^{1}\text{H}-NMR shifts for allyl protons (reported δ = 5.2–5.5 ppm vs. 5.6–5.8 ppm in some studies).
    • Resolution : Verify solvent effects (CDCl₃ vs. DMSO-d₆) and concentration-dependent aggregation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.